![molecular formula C11H14ClN3 B1437553 N-[2-(5-Chloro-1H-benzimidazol-2-YL)ethyl]-N-ethylamine CAS No. 933682-41-8](/img/structure/B1437553.png)
N-[2-(5-Chloro-1H-benzimidazol-2-YL)ethyl]-N-ethylamine
Overview
Description
N-[2-(5-Chloro-1H-benzimidazol-2-YL)ethyl]-N-ethylamine, also known as NCEE, is a compound widely used in scientific research due to its unique properties. It is a derivative of the benzimidazole family, which is a class of heterocyclic compounds containing a five-membered ring of two nitrogen atoms and three carbon atoms. NCEE has been used in a variety of research applications, including studies of the mechanism of action, biochemical and physiological effects, and future directions.
Scientific Research Applications
Antimicrobial Activity
Benzimidazole derivatives have been found to possess antimicrobial properties . They can inhibit the growth of certain bacteria and fungi, making them potentially useful in the treatment of various infections.
Anticancer Activity
Some benzimidazole derivatives have shown potential as anticancer agents . They can interfere with the growth of cancer cells, which could make them valuable tools in cancer treatment and research.
Antiviral Activity
Benzimidazole derivatives can also exhibit antiviral properties . This means they could potentially be used in the development of new antiviral drugs.
Antiparasitic Activity
Benzimidazole derivatives have been used as antiparasitic agents . They can be effective against a variety of parasites, which could make them useful in the treatment of parasitic diseases.
Anti-inflammatory Activity
Some benzimidazole derivatives have demonstrated anti-inflammatory activity . This could potentially make them useful in the treatment of conditions characterized by inflammation.
Antihypertensive Activity
Benzimidazole derivatives can also have antihypertensive effects . This means they could potentially be used in the management of high blood pressure.
properties
IUPAC Name |
2-(6-chloro-1H-benzimidazol-2-yl)-N-ethylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3/c1-2-13-6-5-11-14-9-4-3-8(12)7-10(9)15-11/h3-4,7,13H,2,5-6H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZNPJNLGONWEDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCC1=NC2=C(N1)C=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-Chloro-1H-benzimidazol-2-YL)ethyl]-N-ethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-N-[4-(pentyloxy)benzyl]-2-propanamine](/img/structure/B1437473.png)
![N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide](/img/structure/B1437491.png)
![N1,N1-diethyl-N2-[2-(4-ethylphenoxy)ethyl]-1,2-ethanediamine](/img/structure/B1437492.png)
